Purity Advantage Over Aloeresin D Reference
In a fluorescence resonance energy transfer (FRET)-based BACE1 inhibition assay, allo-aloeresin D (2) exhibited no significant inhibitory activity against BACE1 at concentrations up to 100 μM, whereas aloeresin D (1) inhibited the enzyme with an IC50 of 39.0 μM [1][2]. Among the thirteen chromone glycosides isolated and tested, only compounds 1 and 8 (C-2′-decoumaroyl-aloeresin G) showed significant inhibition, with IC50 values of 39.0 μM and 20.5 μM, respectively [1]. This establishes allo-aloeresin D as a critical negative control for BACE1-targeted drug discovery programs.
| Evidence Dimension | BACE1 (β-secretase) inhibition IC50 |
|---|---|
| Target Compound Data | No detectable inhibition at up to 100 μM (IC50 > 100 μM) |
| Comparator Or Baseline | Aloeresin D: IC50 = 39.0 μM |
| Quantified Difference | > 2.5-fold difference in potency; functional activity abolished in target compound |
| Conditions | FRET-based BACE1 inhibition assay; purified enzyme |
Why This Matters
Researchers investigating BACE1 as an Alzheimer's disease target require an inactive isomer with identical core structure to serve as a negative control, eliminating confounding variables in SAR studies.
- [1] Lv L, Yang QY, Zhao Y, Yao CS, Sun Y, Yang EJ, Song KS, Mook-Jung I, Fang WS. BACE1 (β-secretase) inhibitory chromone glycosides from Aloe vera and Aloe nobilis. Planta Med. 2008;74(5):540-545. PMID: 18543151. View Source
- [2] Lv L, Yang QY, Zhao Y, et al. Discovery of β-secretase inhibitors from Aloe vera and preliminary structure-activity relationship study. Chinese Chemical Society 25th Annual Academic Conference Abstract Collection (Volume 2). 2006. View Source
